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Compound Name: O-Arachidonoyl glycidol

Cat. No.: B8074962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of O-Arachidonoyl glycidol with other prominent

endocannabinoid-like signaling lipids. The information is curated to assist researchers in

understanding the nuanced differences in their biochemical activities and signaling pathways.

All quantitative data is presented in structured tables, and detailed experimental protocols for

key assays are provided. Visual diagrams generated using Graphviz illustrate the complex

signaling networks.

Introduction to Endocannabinoid-Like Lipids
The endocannabinoid system (ECS) is a complex cell-signaling system that plays a crucial role

in regulating a wide range of physiological processes. Beyond the classical endocannabinoids,

anandamide (AEA) and 2-arachidonoylglycerol (2-AG), a growing family of structurally related

lipids, often termed endocannabinoid-like lipids, has been identified. These molecules exhibit

diverse biological activities, interacting with cannabinoid receptors (CB1 and CB2), other G

protein-coupled receptors (GPCRs) like GPR55, and the enzymes that regulate their

metabolism. This guide focuses on comparing O-Arachidonoyl glycidol, a synthetic analog of

2-AG, to other key endocannabinoid-like signaling lipids.
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The following tables summarize the quantitative data on the interaction of O-Arachidonoyl
glycidol and other endocannabinoid-like lipids with key molecular targets. It is important to

note that direct comparisons can be challenging due to variations in experimental conditions

across different studies.

Table 1: Inhibition of Endocannabinoid Degrading
Enzymes

Compound Target Enzyme IC50 (µM) Species/Tissue Reference

O-Arachidonoyl

glycidol
FAAH 12

Rat cerebella

membrane
[1]

MAGL (cytosolic) 4.5 Rat cerebella [1]

MAGL

(membrane)
19 Rat cerebella [1]

FAAH: Fatty Acid Amide Hydrolase; MAGL: Monoacylglycerol Lipase. IC50 values represent

the concentration of the compound required to inhibit 50% of the enzyme's activity.

Table 2: Receptor Binding Affinities (Ki)
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Compound
CB1 Receptor
Ki (nM)

CB2 Receptor
Ki (nM)

GPR55
Receptor
Activity

Reference

O-Arachidonoyl

glycidol

Data not

available

Data not

available

Data not

available

2-

Arachidonoylglyc

erol (2-AG)

~1016 (rat) ~480 (human)
Agonist (nM

range)
[2],[3]

Anandamide

(AEA)
~89 (rat)

Weak partial

agonist

Partial

agonist/modulato

r

[4]

Noladin Ether (2-

AGE)
21.2 (rat)

>3000 (rat), 480

(human)

Agonist (EC50 =

37 nM)
,[2],[5]

Virodhamine (O-

AEA)

Partial

agonist/antagoni

st

Full agonist

Partial

agonist/modulato

r

[6],[7]

N-Arachidonoyl

Dopamine

(NADA)

250 (rat) 12000 (rat)
Data not

available
[8]

Ki values represent the dissociation constant for inhibitor binding; a lower Ki indicates higher

binding affinity. Data for O-Arachidonoyl glycidol's direct receptor binding is not currently

available in the reviewed literature.

Table 3: Functional Activity at Receptors (EC50)
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Compound
CB1 Receptor
EC50 (nM)

CB2 Receptor
EC50 (nM)

GPR55
Receptor EC50
(nM)

Reference

O-Arachidonoyl

glycidol

Data not

available

Data not

available

Data not

available

2-

Arachidonoylglyc

erol (2-AG)

Full agonist Full agonist ~10 [3],

Anandamide

(AEA)
Partial agonist

Weak partial

agonist
Modulator [4]

Noladin Ether (2-

AGE)
10 Full agonist 37 ,[2]

Virodhamine (O-

AEA)

Partial

agonist/antagoni

st

Full agonist
Low potency

agonist (~3000)
[9]

N-Arachidonoyl

Glycine (NAGly)
Inactive Inactive Agonist [10]

EC50 values represent the concentration of a ligand that induces a response halfway between

the baseline and maximum.

Signaling Pathways
The following diagrams illustrate the signaling pathways of key endocannabinoid-like lipids.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2785612/
https://pubmed.ncbi.nlm.nih.gov/22454039/
https://pubmed.ncbi.nlm.nih.gov/15901805/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3669693/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3423258/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8074962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Endocannabinoid-Like Lipids

CB1 Receptor

CB2 Receptor

GPR55

2-AG
Full Agonist

Full Agonist

Agonist

Anandamide
Partial Agonist

Weak Partial Agonist

Modulator

Noladin Ether

Agonist

Agonist

Virodhamine

Partial Agonist/
Antagonist

Full Agonist

Partial Agonist

N-Arachidonoyl
Glycine

Agonist

Click to download full resolution via product page

Endocannabinoid-like lipid receptor interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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